Cas no 1331944-23-0 (2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1331944-23-0
• MF: C₉H₈BrF₃O
• MW: 269.058432579041
• CID: 6421192
• PubChem ID: 67354155
• Update Time: 2025-10-25

2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol
• 4-Bromo-3-(trifluoromethyl)benzeneethanol
• BIRXBSJUZAOFHZ-UHFFFAOYSA-N
• 2-[4-bromo-3-(trifluoromethyl)phenyl]ethanol
• SCHEMBL2298161
• 1331944-23-0
• EN300-1943663
• 2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-ol

• Inchi： 1S/C9H8BrF3O/c10-8-2-1-6(3-4-14)5-7(8)9(11,12)13/h1-2,5,14H,3-4H2
• InChI Key： BIRXBSJUZAOFHZ-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=C(Br)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 267.97106g/mol
• Monoisotopic Mass: 267.97106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.587±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 265.2±35.0 °C(Predicted)
• pka: 14.64±0.10(Predicted)

Additional information on 2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol

Research Briefing on 2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol (CAS: 1331944-23-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol (CAS: 1331944-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromo- and trifluoromethyl-substituted phenyl ring, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a building block for drug discovery, particularly in the development of small-molecule inhibitors targeting key biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol in the development of novel kinase inhibitors. The researchers demonstrated that this compound serves as an excellent intermediate for the synthesis of potent and selective inhibitors of protein kinases involved in cancer progression. The presence of both bromo and trifluoromethyl groups was found to enhance binding affinity and metabolic stability, addressing common challenges in drug development.

In another significant development, a team from MIT reported the use of 1331944-23-0 as a key precursor in the synthesis of PROTACs (Proteolysis Targeting Chimeras). Their work, published in ACS Chemical Biology, highlighted how the unique electronic properties of this compound facilitate the design of heterobifunctional molecules capable of targeted protein degradation. This approach represents a paradigm shift in drug discovery, offering potential solutions for targeting traditionally "undruggable" proteins.

Recent pharmacological evaluations have revealed interesting aspects of this compound's biological activity. Studies conducted at the University of California demonstrated that derivatives of 2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol exhibit promising activity against inflammatory pathways, particularly in modulating NF-κB signaling. These findings suggest potential applications in the treatment of chronic inflammatory diseases and certain autoimmune disorders.

From a chemical perspective, the synthetic routes to 1331944-23-0 have been optimized in recent work published in Organic Process Research & Development. The new protocols emphasize greener chemistry approaches, including catalytic methods that reduce the need for hazardous reagents while improving yields. These advancements are particularly important for scaling up production while maintaining environmental sustainability.

The safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-4-bromo-3-(trifluoromethyl)phenylethan-1-ol derivatives have been systematically investigated in preclinical studies. Data presented at the 2023 American Chemical Society national meeting indicated favorable pharmacokinetic parameters for several lead compounds derived from this scaffold, with good oral bioavailability and acceptable toxicity profiles in animal models.

Looking forward, the versatility of 1331944-23-0 as a chemical building block continues to inspire innovative research directions. Current investigations are exploring its application in the development of covalent inhibitors, allosteric modulators, and even in the emerging field of targeted protein stabilization. The compound's unique combination of structural features positions it as a valuable tool for addressing multiple challenges in modern drug discovery.